2-(4-t-Butylsulfamoylphenyl)benzoic acid

• IUPAC Name: 2-[4-(tert-butylsulfamoyl)phenyl]benzoic acid
• InChI: InChI=1S/C17H19NO4S/c1-17(2,3)18-23(21,22)13-10-8-12(9-11-13)14-6-4-5-7-15(14)16(19)20/h4-11,18H,1-3H3,(H,19,20)
• InChI Key: SJCMKDBQTKTIRG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NS(=O)(=O)C1=CC=C(C=C1)C2=CC=CC=C2C(=O)O
• Molecular Formula: C17H19NO4S
• Molecular Weight: 333.4 g/mol
• CAS No.: 1261893-97-3

Description

2-(4-t-Butylsulfamoylphenyl)benzoic acid is a benzoic acid derivative featuring a t-butylsulfamoyl group at the para position of the phenyl ring attached to the benzoic acid scaffold.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(4-t-Butylsulfamoylphenyl)benzoic acid typically involves the sulfonation of a suitable benzoic acid derivative followed by the introduction of the t-butyl group. One common method involves the reaction of 4-aminobenzoic acid with t-butylsulfonyl chloride in the presence of a base such as pyridine. The reaction is carried out under controlled temperature conditions to ensure the selective formation of the desired product.

Industrial Production Methods

Industrial production of 2-(4-t-Butylsulfamoylphenyl)benzoic acid may involve large-scale sulfonation and alkylation processes. These processes are optimized for high yield and purity, often employing continuous flow reactors and advanced purification techniques such as crystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

2-(4-t-Butylsulfamoylphenyl)benzoic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfonic acid derivatives.

Reduction: Reduction reactions can convert the sulfonyl group to a sulfide or thiol group.

Substitution: Electrophilic aromatic substitution reactions can introduce different substituents onto the phenyl ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.

Substitution: Reagents like halogens (Cl2, Br2) and nitrating agents (HNO3) are employed under acidic or basic conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfonic acids, while reduction can produce sulfides or thiols.

Scientific Research Applications

2-(4-t-Butylsulfamoylphenyl)benzoic acid has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate.

Industry: It is used in the production of specialty chemicals and materials, including polymers and coatings.

Mechanism of Action

The mechanism of action of 2-(4-t-Butylsulfamoylphenyl)benzoic acid involves its interaction with specific molecular targets. The sulfonamide group can form hydrogen bonds with biological molecules, influencing their activity. The t-butyl group provides steric hindrance, affecting the compound’s binding affinity and selectivity. These interactions can modulate various biochemical pathways, leading to the observed biological effects.

Comparison with Similar Compounds

Structural Similarity and Substituent Effects

The compound shares structural homology with several sulfamoyl- and benzoyl-substituted benzoic acids. Key analogs and their similarity metrics are summarized below:

Compound Name	Substituent(s)	Structural Similarity	Key Features
2-Benzoylbenzoic acid	Benzoyl group at position 2	N/A	Lacks sulfamoyl group; used as a reference in docking studies
2-(4-Methylbenzoyl)benzoic acid	Methylbenzoyl at position 4	High	Lower ΔGbinding (-8.2 kcal/mol) for T1R3 receptor vs. parent compound
2-(4-Methoxybenzoyl)benzoic acid	Methoxybenzoyl at position 4	High	ΔGbinding = -8.5 kcal/mol; stronger receptor affinity than methyl analog
4-(N-(4-Methoxyphenyl)sulfamoyl)benzoic acid	Methoxyphenylsulfamoyl at position 4	Similarity score: 1.00	High similarity to target compound; methoxy group enhances polarity
4-(N-(4-Ethoxyphenyl)sulfamoyl)benzoic acid	Ethoxyphenylsulfamoyl at position 4	Similarity score: 0.97	Ethoxy group increases lipophilicity vs. methoxy analog

Key Observations :

• Substituent Bulkiness : The t-butyl group in 2-(4-t-Butylsulfamoylphenyl)benzoic acid likely reduces solubility in aqueous media compared to smaller substituents (e.g., methoxy or methyl groups) but may improve membrane permeability .
• Binding Affinity : Methyl and methoxy substituents on benzoyl groups (e.g., 2-(4-methylbenzoyl)benzoic acid) exhibit lower ΔGbinding values, suggesting stronger interactions with receptors like T1R3. The t-butylsulfamoyl group’s impact on binding remains underexplored but could introduce steric hindrance .

Physicochemical and Extraction Properties

Evidence from extraction studies of organic acids provides indirect insights:

Compound Class	Distribution Coefficient (m)	Effective Diffusivity (cm²/s)
Benzoic acid	High	1.2 × 10⁻⁵
Phenol	High	0.8 × 10⁻⁵
Acetic acid	Low	1.0 × 10⁻⁵

Increase hydrophobicity, enhancing membrane-phase solubility (similar to phenol and benzoic acid) .

Reduce diffusivity compared to smaller acids (e.g., acetic acid) due to steric bulk .

Pharmacological and Conformational Insights

• Receptor Interactions : Analogs like 2-(4-methoxybenzoyl)benzoic acid interact with T1R3 receptor residues (e.g., Tyr240, Asp307), which stabilize ligand binding via hydrogen bonding and π-π stacking . The t-butylsulfamoyl group may alter these interactions due to its size and electronic effects.
• Conformational Matching: Overlay studies of benzoic acid derivatives (e.g., 2-(2-chlorophenoxy)benzoic acid) with estazolam reveal that aromatic ring alignment and proton-accepting groups are critical for activity . The t-butyl group could disrupt such alignment, reducing efficacy.